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Compound of Interest

Compound Name: ISRIB (trans-isomer)

Cat. No.: B1193859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation, storage, and application of

stock solutions of the potent Integrated Stress Response (ISR) inhibitor, trans-ISRIB.

Adherence to these protocols is crucial for ensuring experimental reproducibility and the

efficacy of this valuable research tool in in vitro studies.

trans-ISRIB is a small molecule that potently and selectively inhibits the ISR by reversing the

effects of eukaryotic translation initiation factor 2α (eIF2α) phosphorylation. It achieves this by

binding to and stabilizing the active conformation of the guanine nucleotide exchange factor

(GEF) eIF2B, thereby restoring global protein synthesis. Its ability to modulate this fundamental

cellular stress pathway makes it an invaluable tool for investigating a wide range of

physiological and pathological processes, including neurodegenerative diseases, cancer, and

metabolic disorders.

Quantitative Data Summary
The solubility and key properties of trans-ISRIB are summarized in the table below. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing stock solutions.
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Parameter Value Source(s)

Molecular Weight ~451.34 g/mol [1]

Solubility in DMSO
≥ 2 mg/mL to >4.5 mg/mL

(approx. 4.4 mM to >10 mM)
[1][2][3]

Recommended Stock

Concentration

5 mM - 10 mM in anhydrous

DMSO
[3][4]

IC50 (ISR Inhibition) 5 nM [1][2]

Storage of Lyophilized Powder -20°C, desiccated [5]

Storage of Stock Solution
-20°C for up to 6 months;

-80°C for up to 2 years
[4][6][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM trans-ISRIB Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of trans-ISRIB in DMSO, a

commonly used concentration for in vitro experiments.

Materials:

trans-ISRIB powder

Anhydrous, molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Water bath or sonicator (optional)
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Procedure:

Equilibration: Allow the trans-ISRIB powder and anhydrous DMSO to equilibrate to room

temperature before opening to prevent condensation.[4]

Weighing: Accurately weigh the desired amount of trans-ISRIB powder using an analytical

balance in a sterile microcentrifuge tube. To prepare 1 mL of a 10 mM stock solution, you will

need approximately 4.51 mg of trans-ISRIB (based on a molecular weight of 451.34 g/mol ).

[3][4]

Dissolution: Add the appropriate volume of anhydrous DMSO to the ISRIB powder. For a 10

mM stock, add 1 mL of DMSO to 4.51 mg of ISRIB.[4]

Mixing: Vortex the solution thoroughly until the trans-ISRIB is completely dissolved.[4]

Aiding Dissolution (if necessary): If the compound does not fully dissolve, gentle warming in

a 37°C water bath for 5-10 minutes or brief sonication can facilitate dissolution.[2][4][6]

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[4]

[6]

Storage: Store the aliquots at -80°C for long-term stability (up to 2 years).[4][7] For shorter-

term storage, -20°C is acceptable for up to 6 months.[7]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Procedure:

Thawing: Thaw a single aliquot of the trans-ISRIB stock solution at room temperature.

Dilution: Serially dilute the stock solution in cell culture medium to the desired final

concentration immediately before use. It is critical to add the ISRIB solution to the medium

and mix thoroughly to avoid precipitation.
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Final DMSO Concentration: Be mindful of the final concentration of DMSO in your cell

culture, as high concentrations can be toxic to cells. It is best practice to keep the final

DMSO concentration below 0.5% and to include a vehicle control (medium with the same

final concentration of DMSO) in your experiments.

Aqueous Stability:trans-ISRIB has limited solubility in aqueous solutions. Therefore, it is

recommended to prepare fresh dilutions for each experiment and use them immediately.[6]

Visually inspect for any signs of precipitation before adding to cells.[6]

Visualizations
Integrated Stress Response (ISR) Pathway and ISRIB's
Mechanism of Action```dot
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Caption: A typical workflow for in vitro experiments using ISRIB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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